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Compound of Interest

Compound Name: (24S)-MC 976

Cat. No.: B602405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of working

solutions of (24S)-MC 976, a Vitamin D3 derivative. The following information is intended to

guide researchers in the proper handling, storage, and preparation of this compound for

various experimental applications.

Compound Information
(24S)-MC 976 is a synthetic analog of Vitamin D3. A summary of its key properties is provided

in the table below.

Property Value Reference

Molecular Formula C₂₇H₄₂O₃ [1]

Molecular Weight 414.62 g/mol [1]

CAS Number 112849-14-6 [1]

Storage and Stability
Proper storage of (24S)-MC 976 is critical to maintain its integrity and biological activity.
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Form
Storage
Temperature

Stability
Recommendati
ons

Reference

Lyophilized

Powder
-20°C Up to 36 months Keep desiccated. [1]

In Solution -20°C Up to 1 month

Aliquot to avoid

multiple

freeze/thaw

cycles.

[1]

Preparation of Stock Solutions
Note: Specific solubility data for (24S)-MC 976 in common laboratory solvents is not readily

available in the public domain. Vitamin D analogs are generally soluble in organic solvents

such as ethanol and Dimethyl Sulfoxide (DMSO). It is recommended to perform a small-scale

solubility test to determine the optimal solvent and concentration for your specific batch of the

compound.

Materials:

(24S)-MC 976 lyophilized powder

Anhydrous Ethanol or Dimethyl Sulfoxide (DMSO), sterile

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Protocol:

Equilibrate: Allow the vial of lyophilized (24S)-MC 976 to warm to room temperature before

opening to prevent condensation.

Solvent Addition: Based on your desired stock concentration (e.g., 1 mM or 10 mM),

calculate the required volume of solvent. For example, to prepare a 10 mM stock solution

from 1 mg of (24S)-MC 976 (MW = 414.62), you would add 241.2 µL of solvent.
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Calculation: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Dissolution: Add the calculated volume of anhydrous ethanol or DMSO to the vial.

Vortex: Vortex the solution gently until the powder is completely dissolved.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, amber

microcentrifuge tubes. This will minimize exposure to light and prevent degradation from

repeated freeze-thaw cycles.[1]

Storage: Store the aliquots at -20°C for up to one month.[1]

Preparation of Working Solutions
The optimal working concentration of (24S)-MC 976 will vary depending on the specific cell

type and experimental design. It is crucial to perform a dose-response experiment to determine

the effective concentration range for your application.

Materials:

(24S)-MC 976 stock solution

Sterile cell culture medium or appropriate assay buffer

Sterile tubes and pipettes

Protocol:

Thaw Stock Solution: Thaw one aliquot of the (24S)-MC 976 stock solution at room

temperature, protected from light.

Serial Dilution: Perform serial dilutions of the stock solution in your cell culture medium or

assay buffer to achieve the desired final concentrations.

Important: The final concentration of the organic solvent (ethanol or DMSO) in the working

solution should be kept to a minimum (typically ≤ 0.1%) to avoid solvent-induced cellular

toxicity. A vehicle control (medium or buffer with the same final concentration of the

solvent) should always be included in your experiments.
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Immediate Use: Use the prepared working solutions immediately for your experiments. Do

not store diluted working solutions.

Experimental Workflow
The following diagram illustrates the general workflow for preparing (24S)-MC 976 working

solutions.
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Caption: Workflow for preparing (24S)-MC 976 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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